N-(2-methoxy-2-(thiophen-3-yl)ethyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• IUPAC Name: N-(2-methoxy-2-thiophen-3-ylethyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C18H20N2O4S2/c1-24-16(14-5-7-25-11-14)10-19-26(22,23)15-8-12-2-3-17(21)20-6-4-13(9-15)18(12)20/h5,7-9,11,16,19H,2-4,6,10H2,1H3
• InChI Key: WSTPIDBBGYSNPK-UHFFFAOYSA-N
• Canonical SMILES: COC(CNS(=O)(=O)C1=CC2=C3C(=C1)CCN3C(=O)CC2)C4=CSC=C4
• Molecular Formula: C18H20N2O4S2
• Molecular Weight: 392.5 g/mol

Description

N-(2-methoxy-2-(thiophen-3-yl)ethyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C18H20N2O4S2 and its molecular weight is 392.49. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxy-2-(thiophen-3-yl)ethyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxy-2-(thiophen-3-yl)ethyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties: Thiophene-based molecules have demonstrated anticancer activity. Researchers could explore the potential of this compound as an antitumor agent by evaluating its effects on cancer cell lines and tumor models.

Anti-Inflammatory and Analgesic Effects: Given the importance of anti-inflammatory drugs, investigating the compound’s anti-inflammatory properties could be worthwhile. Animal studies or in vitro assays could assess its ability to modulate inflammatory pathways.

Antimicrobial Activity: Thiophene derivatives often exhibit antimicrobial effects. Researchers might explore the compound’s efficacy against bacteria, fungi, or other pathogens. This could lead to the development of novel antimicrobial agents.

Organic Field-Effect Transistors (OFETs): The compound’s electronic properties could be investigated for use in OFETs. OFETs are essential components in flexible displays, sensors, and electronic devices.

Organic Light-Emitting Diodes (OLEDs): Thiophene-based materials contribute to OLED technology. Researchers could explore whether this compound exhibits luminescent properties suitable for OLED applications.

Other Potential Applications

Beyond the fields mentioned above, consider exploring the compound’s properties in:

Neuropharmacology: Given its unique structure, researchers could investigate its interactions with neuronal receptors or ion channels. This could lead to insights into potential neurological applications.

Photovoltaics: Evaluate the compound’s photoelectric properties for potential use in solar cells or photovoltaic devices.

Mechanism of Action

Target of Action

Thiophene and indole derivatives are known to interact with a wide range of targets. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .

Mode of Action

The mode of action of thiophene and indole derivatives can vary greatly depending on the specific compound and its targets. They can act as inhibitors, antagonists, or modulators of their targets, leading to a variety of biological effects .

Biochemical Pathways

Thiophene and indole derivatives can affect multiple biochemical pathways. For example, some compounds have been shown to have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities .

Pharmacokinetics

The ADME properties of thiophene and indole derivatives can also vary greatly. Some compounds may be readily absorbed and distributed throughout the body, while others may be metabolized quickly or excreted unchanged .

Result of Action

The molecular and cellular effects of thiophene and indole derivatives can include changes in cell signaling, gene expression, and cellular metabolism, among others .

Action Environment

Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of thiophene and indole derivatives .